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Compound of Interest

Compound Name: Sodium hydroxymethanesulfinate

Cat. No.: B048382 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of laboratory chemicals is paramount. Sodium hydroxymethanesulfinate, also

known as Rongalite, requires careful management due to its potential health hazards and

chemical reactivity. This guide provides essential, step-by-step procedures for its proper

disposal, ensuring the safety of laboratory personnel and environmental protection.

Immediate Safety and Handling Precautions
Before beginning any disposal process, it is crucial to handle sodium
hydroxymethanesulfinate with appropriate personal protective equipment (PPE). This

compound is suspected of causing genetic defects and damage to fertility or an unborn child.[1]

[2] It can also cause serious eye and skin irritation, as well as respiratory irritation.[3]

Required Personal Protective Equipment (PPE):

PPE Item Specification

Gloves Impervious chemical-resistant gloves.

Eye Protection Tightly fitting safety goggles or a face shield.[4]

Body Protection Protective clothing or a lab coat.

Respiratory

Use in a well-ventilated area. A NIOSH-

approved respirator is recommended if dust is

generated.[3][5]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b048382?utm_src=pdf-interest
https://www.benchchem.com/product/b048382?utm_src=pdf-body
https://www.benchchem.com/product/b048382?utm_src=pdf-body
https://www.benchchem.com/product/b048382?utm_src=pdf-body
https://www.sigmaaldrich.com/KR/en/sds/aldrich/71530?userType=undefined
https://www.tcichemicals.com/OP/en/p/R0053
https://store.apolloscientific.co.uk/storage/msds/OR922468_msds.pdf
https://www.echemi.com/sds/sodium-formaldehyde-bisulfite-temppid160705009732.html
https://store.apolloscientific.co.uk/storage/msds/OR922468_msds.pdf
https://www.lookchem.com/msds/9225/149-44-0_Sodium%20hydroxymethanesulfinate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Disposal Procedure
Disposal of sodium hydroxymethanesulfinate and its containers must be conducted in

compliance with all applicable local, state, and federal regulations. The primary method of

disposal is through an authorized hazardous waste collection service.

Step 1: Segregation and Labeling

Do not mix sodium hydroxymethanesulfinate waste with other chemicals, especially acids

or strong oxidizing agents.[1][6][7][8][9] Contact with acids can liberate highly toxic gas.[1][5]

Keep the waste in its original container whenever possible, or in a clearly labeled, sealed,

and compatible container.[1]

Label the container clearly as "Hazardous Waste: Sodium Hydroxymethanesulfinate."

Step 2: Managing Spills In the event of a spill, follow these procedures:

For Dry Spills:

Immediately alert personnel in the area.

Wearing full PPE, gently sweep or scoop the material to avoid generating dust.[3]

Place the collected material into a sealed, labeled container for disposal.[3]

For Wet Spills:

Contain the spill to prevent it from entering drains or water courses.[3]

Use an absorbent material to collect the liquid.

Shovel or vacuum the absorbed material into a labeled container for disposal.[3]

Decontamination:

After removing the bulk of the spill, wash the affected area thoroughly with large amounts

of water.[3]
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Prevent the runoff from entering drains.

Step 3: Final Disposal

Store the sealed waste container in a cool, dry, and well-ventilated area, away from

incompatible materials.

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal contractor.[1][2][3]

Chemical Hazard and Disposal Summary
The following table summarizes key quantitative and qualitative data for the safe handling and

disposal of sodium hydroxymethanesulfinate.

Parameter Value / Information Source

CAS Number
149-44-0 (anhydrous), 6035-

47-8 (dihydrate)
[1][5]

GHS Hazard Statements
H315, H319, H335, H341,

H361
[1][2][3]

Incompatibilities Strong oxidizing agents, Acids [6][7][8][9]

Hazardous Decomposition
Contact with acids liberates

very toxic gas.
[1][5]

Disposal Method

Dispose of as hazardous

waste via an approved

disposal plant.

[1][2][3]

Disposal Decision Workflow
The following diagram illustrates the logical steps for the proper disposal of sodium
hydroxymethanesulfinate waste.
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Sodium Hydroxymethanesulfinate Waste Generated
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Caption: Workflow for the safe disposal of sodium hydroxymethanesulfinate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b048382?utm_src=pdf-custom-synthesis
https://www.sigmaaldrich.com/KR/en/sds/aldrich/71530?userType=undefined
https://www.tcichemicals.com/OP/en/p/R0053
https://www.tcichemicals.com/OP/en/p/R0053
https://store.apolloscientific.co.uk/storage/msds/OR922468_msds.pdf
https://www.echemi.com/sds/sodium-formaldehyde-bisulfite-temppid160705009732.html
https://www.lookchem.com/msds/9225/149-44-0_Sodium%20hydroxymethanesulfinate.html
https://sodiumformaldehydebisulfitehydroxymethanesulfonate.com/sodiumformaldehydebisulphitehydroxymethanesulphonateSDS-GHS.html
https://sodiumformaldehydebisulfitehydroxymethanesulfonate.com/sodiumformaldehydebisulphitehydroxymethanesulphonateSDS-GHS.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8773339.htm
https://www.atamanchemicals.com/sodium-hydroxymethanesulfinate_u29769/
https://datasheets.scbt.com/sds/aghs/en/sc-236907.pdf
https://www.benchchem.com/product/b048382#sodium-hydroxymethanesulfinate-proper-disposal-procedures
https://www.benchchem.com/product/b048382#sodium-hydroxymethanesulfinate-proper-disposal-procedures
https://www.benchchem.com/product/b048382#sodium-hydroxymethanesulfinate-proper-disposal-procedures
https://www.benchchem.com/product/b048382#sodium-hydroxymethanesulfinate-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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